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Compound of Interest

Compound Name: BIM 23042
Cat. No.: B15570821
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of BIM 23042, a selective neuromedin B receptor (NMB-R, BB1) antagonist.
Adherence to these guidelines is crucial for ensuring the stability, activity, and reproducibility of
experimental results.

Chemical and Physical Properties

BIM 23042 is a synthetic peptide analog of somatostatin. A summary of its key quantitative
properties is provided in the table below.
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Property Value Source
Molecular Weight 1192.46 g/mol [1112]
Formula Ce63H73N1100S2 [1][2]
Solubility in 0.1% Acetic Acid Up to 1 mg/mL [1]

e Up to 65 mg/mL (with
Solubility in DMSO o
sonication)

Appearance White to off-white solid powder

Storage (Lyophilized Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Experimental Protocols

Materials Required
» BIM 23042 (lyophilized powder)

« Sterile, high-purity water

e Glacial acetic acid

o Dimethyl sulfoxide (DMSO), anhydrous

» Sterile, polypropylene microcentrifuge tubes
o Calibrated analytical balance

» Vortex mixer

» Bath sonicator

» Pipettes and sterile filter tips
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Preparation of a 1 mM Stock Solution in 0.1% Acetic
Acid

This protocol is suitable for applications where an acidic aqueous solution is compatible.

Equilibrate the Vial: Before opening, allow the vial of lyophilized BIM 23042 to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation from forming on
the powder.

Weigh the Compound: Carefully weigh the desired amount of BIM 23042 powder in a sterile
microcentrifuge tube using a calibrated analytical balance. For example, to prepare 1 mL of a
1 mM stock solution, weigh out 1.19 mg of BIM 23042.

Prepare the Solvent: Prepare a 0.1% acetic acid solution by adding 100 pL of glacial acetic
acid to 99.9 mL of sterile, high-purity water.

Dissolve the Compound: Add the appropriate volume of 0.1% acetic acid to the tube
containing the BIM 23042 powder. Vortex the tube gently for 1-2 minutes to facilitate
dissolution. If necessary, sonicate the solution in a bath sonicator for 5-10 minutes to ensure
complete dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene microcentrifuge tubes. Store the aliquots at -80°C for long-term storage. Avoid
repeated freeze-thaw cycles.

Preparation of a 10 mM Stock Solution in DMSO

This protocol is recommended for achieving higher concentrations and for applications where
DMSO is a suitable solvent.

» Equilibrate the Vial: As described in the previous protocol, allow the vial of BIM 23042 to
reach room temperature before opening.

» Weigh the Compound: Weigh the desired amount of BIM 23042 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 11.92 mg of BIM 23042.
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e Dissolve the Compound: Add the appropriate volume of anhydrous DMSO to the tube.
Vortex thoroughly. Sonication may be required to fully dissolve the peptide.

» Aliquot and Store: Aliquot the DMSO stock solution into single-use volumes and store at
-80°C.

Visualizations

Signaling Pathway of Neuromedin B Receptor and
Inhibition by BIM 23042

BIM 23042 acts as a competitive antagonist at the Neuromedin B Receptor (NMB-R), a G-
protein coupled receptor (GPCR). The binding of the endogenous ligand, Neuromedin B
(NMB), to NMB-R typically activates Gg/11 proteins, leading to the activation of Phospholipase
C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium
(Ca2+), while DAG activates Protein Kinase C (PKC). BIM 23042 competitively blocks the
binding of NMB, thereby inhibiting these downstream signaling events.
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Caption: Neuromedin B signaling pathway and its inhibition by BIM 23042.

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the key steps for preparing a stock solution of BIM 23042.
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Caption: Workflow for preparing a BIM 23042 stock solution.
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Troubleshooting Common Issues

This decision tree provides guidance for addressing common problems encountered during
stock solution preparation.

Compound does not dissolve

Is the correct solvent being used?
Have you tried sonication? [
Ye

No

No

Is the concentration too high?

es
Yes No

Consult manufacturer's documentation

Click to download full resolution via product page

Caption: Troubleshooting guide for BIM 23042 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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